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Abstract
Lavandulyl acetate, an irregular monoterpene ester, is a significant contributor to the

characteristic aroma of lavender essential oil and possesses various biological activities of

interest to the pharmaceutical and cosmetic industries. This technical guide provides an in-

depth overview of the natural occurrence of lavandulyl acetate in essential oils, its biosynthetic

pathway, and the methodologies employed for its extraction and quantification. Quantitative

data from multiple studies are summarized for comparative analysis. Detailed experimental

protocols and a diagram of the biosynthetic pathway are presented to facilitate further research

and development.

Natural Occurrence of Lavandulyl Acetate
Lavandulyl acetate is found in a variety of aromatic plants, most notably in species of the

Lavandula genus. Its concentration can vary significantly depending on the species, cultivar,

geographical location, and post-harvest processing methods. While a key component of true

lavender (Lavandula angustifolia) essential oil, it is also present in lavandin (Lavandula ×

intermedia), a hybrid of L. angustifolia and L. latifolia.[1][2] The presence and concentration of

lavandulyl acetate, along with other key compounds like linalool and linalyl acetate, are crucial

for the quality and therapeutic properties of the essential oil.[3][4]
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Table 1: Quantitative Occurrence of Lavandulyl Acetate
in Various Lavandula Species and Cultivars
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Plant
Species/Cultiv
ar

Plant Part
Extraction
Method

Lavandulyl
Acetate
Concentration
(%)

Reference

Lavandula

angustifolia

'Munstead'

Flowers
Organic

Extraction
2.99 ± 0.298 [5]

Lavandula

angustifolia 'Little

Lottie'

Flowers
Organic

Extraction
1.45 ± 0.985 [5]

Lavandula ×

intermedia

'Grosso'

Flowers
Organic

Extraction
0.43 ± 0.017 [5]

Lavandula

angustifolia
Not specified Not specified 2.8 - 14.5 [6][7]

Lavandula ×

intermedia
Not specified Not specified 2.8 - 14.5 [6][7]

Lavandula

angustifolia
Not specified Essential Oil

3.4 - 6.2 (ISO

3515:2002

standard)

[5]

Lavandula ×

intermedia
Not specified Essential Oil

1.5 - 3 (ISO

8902:2009

standard)

[5]

Lavandula

angustifolia
Inflorescences

Ethanol

Extraction
14.21 [8]

New Ukrainian L.

angustifolia

Cultivars

Fresh Flowers Not specified 0.2 - 12.0 [9]

Lavandula

officinalis
Aerial Parts Hydrodistillation 4.34 [10]
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Lavandula

species (from

Kastamonu,

Türkiye)

Not specified Hydrodistillation 6.11 [11]

Biosynthesis of Lavandulyl Acetate
The biosynthesis of lavandulyl acetate is a fascinating example of irregular monoterpene

formation in plants. Unlike regular monoterpenes which are formed by a head-to-tail

condensation of isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP),

lavandulyl derivatives are synthesized through a head-to-middle condensation of two DMAPP

units.[12]

The key enzyme in this pathway is lavandulyl diphosphate synthase (LPPS), a type of cis-

prenyl diphosphate synthase.[13] This enzyme catalyzes the formation of lavandulyl

diphosphate (LPP) from two molecules of DMAPP. Following this, a phosphatase, such as

RdgB identified in engineered E. coli, can convert LPP to lavandulol.[12][14][15][16] The final

step is the esterification of lavandulol with acetyl-CoA, a reaction catalyzed by an alcohol

acyltransferase (AAT), such as LiAAT4 from Lavandula x intermedia, to produce lavandulyl

acetate.[12][14][15][16]

Biosynthetic Pathway of Lavandulyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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